Cas no 823228-04-2 (Benzene, 1-(3-decene-1,5-diynyl)-4-nitro-)

• Product name: Benzene, 1-(3-decene-1,5-diynyl)-4-nitro-
• CAS No: 823228-04-2
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 694104
• PubChem ID: 71419165

Benzene, 1-(3-decene-1,5-diynyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-decene-1,5-diynyl)-4-nitro-
• 1-dec-3-en-1,5-diynyl-4-nitrobenzene
• 823228-04-2
• 1-(Dec-3-ene-1,5-diyn-1-yl)-4-nitrobenzene
• DTXSID10838432

• Inchi： InChI=1S/C16H15NO2/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(18)19/h7-8,11-14H,2-4H2,1H3
• InChI Key： OTWJCQYEDLXPNC-UHFFFAOYSA-N
• SMILES： CCCCC#CC=CC#CC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8Ų